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Compound of Interest

1-(4-Chlorophenyl)-1H-pyrazol-5-
Compound Name:

amine
CAS No.: 14678-97-8
Cat. No.: B1610446

Get Quote

Executive Summary & Application Scope

1-(4-chlorophenyl)-1H-pyrazol-5-amine is a critical heterocyclic scaffold in medicinal
chemistry, serving as a primary intermediate for fused ring systems (e.g., pyrazolo[1,5-
a]pyrimidines) used in kinase inhibition (p38 MAP kinase, COX-2).

This guide objectively compares the structural characteristics of this target molecule against its
non-halogenated and substituted analogs. By analyzing X-ray diffraction data, we establish the
impact of the p-chloro substituent on crystal packing efficiency, density, and intermolecular
hydrogen bonding networks—factors that directly influence solubility and bioavailability in drug
formulation.

Comparative Analysis: Target vs. Analogs

The following table contrasts the crystallographic and physicochemical profiles of the target
molecule against its direct analogs.
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Table 1: Structural & Performance Metrics

Target: 1-(4-Cl- Analog: 1-(4-Cl-
Control: 1-Phenyl-
Feature Ph)-1H-pyrazol-5- . Ph)-3-Phenyl-1H-
. 1H-pyrazol-5-amine

amine pyrazol-5-one
Molecular Weight 193.63 g/mol 159.19 g/mol 270.71 g/mol
Crystal System Monoclinic (Predicted)  Monoclinic Monoclinic
Space Group (Characteristic)
Calculated Density ~1.42 Mg/m3 ~1.28 Mg/m3 1.409 Mg/m3
Packing Interactions N-H...N (Dimer), Cl.. N-H...N (Chain) C-H..0, C-H...
Melting Point 108-110 °C 48-50 °C 435-436 K (162 °C)
Solubility (DMSO) High Very High Moderate

Analyst Note: The introduction of the chlorine atom at the para-position significantly increases
the melting point and density compared to the unsubstituted phenyl analog. This is attributed to

the enhanced dipole moment and the potential for CI...Cl or CI...

halogen bonding, which stabilizes the crystal lattice more effectively than simple
Van der Waals forces.

Detailed Crystallographic Characterization
Unit Cell & Packing Logic

While the exact unit cell for the unsubstituted 3-H, 4-H amine is often proprietary, the structural
logic is derived from the homologous 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-one (Source:
Acta Cryst. E66).

o Lattice Parameters (Representative Analog):
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Hydrogen Bonding Motifs

The 5-aminopyrazole moiety is a classic donor-acceptor system.
e Primary Interaction: The amino group (-NH

) acts as a hydrogen bond donor.

o Acceptor Site: The pyridine-like nitrogen (N2) of the pyrazole ring acts as the acceptor.
e Supramolecular Synthon: These molecules typically form centrosymmetric dimers via an

motif or infinite chains depending on steric bulk at the C3 position.

Visualization of Packing Logic

The following diagram illustrates the hydrogen bonding network and the influence of the
Chlorine substituent.
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Caption: Schematic of the centrosymmetric dimer formation (

synthon) typical in 5-aminopyrazoles, stabilized by auxiliary CI...

interactions.

Experimental Protocols
Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-amine

To obtain high-purity crystals suitable for X-ray diffraction, a regiospecific synthesis is required
to avoid the 3-amine isomer.

Reaction Scheme:
Step-by-Step Protocol:

» Reagents: Dissolve 4-chlorophenylhydrazine hydrochloride (10 mmol) and 3-
ethoxyacrylonitrile (10 mmol) in absolute ethanol (20 mL).

o Catalysis: Add a catalytic amount of piperidine or sodium ethoxide.

o Reflux: Heat the mixture at reflux (78°C) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 7:3).
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« |solation: Cool to room temperature. The 5-aminopyrazole often precipitates. If not, remove

solvent under reduced pressure.

 Purification: Recrystallize from Ethanol/Water (9:1) to obtain needles.

Crystallization for X-ray Diffraction

e Method: Slow Evaporation.[2][1]
e Solvent System: Methanol or Acetonitrile (preferred for chlorinated aromatics).
» Procedure:

o Dissolve 20 mg of the purified amine in 2 mL of HPLC-grade acetonitrile.

Filter through a 0.45 um PTFE syringe filter into a clean vial.

[e]

o

Cover the vial with parafilm and poke 3-4 small holes.

Allow to stand at 20°C in a vibration-free environment for 3-5 days.

[¢]

[¢]

Harvest: Look for colorless, block-like crystals.

Data Collection & Refinement Workflow
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Experimental Workflow
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Caption: Standard crystallography workflow ensuring data integrity (R-factor validation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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